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Compound of Interest

Compound Name: 5-Chlorotryptophol

CAS No.: 61220-51-7

Cat. No.: B1314208 Get Quote

Application Note: Technical Guide to the Handling, Storage, and Solubilization of 5-
Chlorotryptophol

Executive Summary
5-Chlorotryptophol (5-CTOL; CAS: 154-79-0) is a halogenated indole derivative and a

reductive metabolite analogue of serotonin (5-hydroxytryptamine). While structurally related to

the sleep-inducing compound tryptophol and the neurohormone melatonin, 5-CTOL is primarily

utilized as a synthetic intermediate and a reference standard in metabolic profiling, particularly

in studies distinguishing oxidative vs. reductive serotonin metabolism pathways (e.g., alcohol-

induced shifts).

This guide defines the critical parameters for maintaining the physicochemical integrity of 5-

CTOL. Indole derivatives are inherently electron-rich and susceptible to oxidative degradation

and photolysis. Strict adherence to these protocols is required to prevent the formation of

quinoidal byproducts which can confound biological assays.
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Property Specification

Chemical Name 2-(5-Chloro-1H-indol-3-yl)ethanol

CAS Number 154-79-0

Molecular Formula C₁₀H₁₀ClNO

Molecular Weight 195.65 g/mol

Appearance Off-white to pale brown crystalline solid

Melting Point 57–59 °C

Solubility (DMSO) ≥ 20 mg/mL (Clear solution)

Solubility (Ethanol) ≥ 10 mg/mL

Solubility (Water) Negligible (< 0.1 mg/mL)

pKa ~16 (Indole NH), ~15 (Alcohol OH)

Storage & Stability Protocol
The Core Challenge: The indole moiety is electron-rich, making the C2 and C3 positions prone

to electrophilic attack and auto-oxidation, especially under light exposure (photolysis).

Solid State Storage
Temperature: Store at -20°C. Long-term stability is significantly compromised at room

temperature (>25°C).

Atmosphere: Hygroscopic. Store under an inert atmosphere (Argon or Nitrogen). Oxygen

promotes the formation of indoxyl intermediates.

Container: Amber glass vials with PTFE-lined caps. Avoid clear glass to prevent photo-

oxidation.

Desiccation: Store inside a secondary container (desiccator) to prevent moisture absorption,

which accelerates hydrolytic degradation.
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Solution State Stability
Solvent Choice: DMSO is the preferred solvent for stock solutions. It acts as a radical

scavenger, offering minor protection against oxidation compared to alcohols.

Shelf Life:

Solid: 2 years at -20°C (if unopened).

Solution (DMSO, -20°C): 3 months.

Solution (Aqueous):Unstable. Prepare immediately prior to use.

Visualization: Storage Lifecycle
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Figure 1: Critical workflow for the intake and long-term storage of 5-Chlorotryptophol to
prevent oxidative degradation.

Solubilization & Handling Protocol
Pre-requisite: Bring the vial to room temperature before opening to prevent water condensation

on the cold solid (hygroscopic shock).

Preparation of Stock Solution (100 mM)
Calculate: To prepare 1 mL of 100 mM stock:

Weigh 19.57 mg of 5-Chlorotryptophol.

Solvent Addition: Add 1.0 mL of anhydrous DMSO (Dimethyl Sulfoxide).
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Note: Ethanol is an alternative, but DMSO is preferred for biological assays due to lower

volatility.

Dissolution: Vortex vigorously for 30 seconds. The solution should be clear and colorless to

pale yellow.

Quality Control: If the solution is dark brown or contains precipitate, oxidation has

occurred. Discard.

Aliquot: Dispense into single-use aliquots (e.g., 50 µL) in amber microtubes.

Freeze: Store at -80°C (preferred) or -20°C. Avoid freeze-thaw cycles.

Preparation of Working Solution (Assay Medium)
Dilution Factor: Maintain the final DMSO concentration < 0.5% (v/v) to avoid solvent toxicity

in cell culture or enzyme assays.

Method:

Thaw stock solution at room temperature.

Add Stock slowly to the aqueous buffer while vortexing (not buffer to stock) to prevent

precipitation ("crashing out").

Use within 4 hours. Indoles degrade rapidly in aqueous, oxygenated buffers (pH > 7.0

accelerates oxidation).

Visualization: Dilution Logic
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Figure 2: Step-wise dilution strategy to maintain solubility and minimize solvent toxicity in

biological assays.

Safety & Disposal (EHS)
Hazards: 5-Chlorotryptophol is classified as an Irritant.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

PPE: Nitrile gloves, safety goggles, and lab coat are mandatory. Handle powder in a fume

hood to avoid inhalation.

Disposal: Dispose of as hazardous organic chemical waste. Do not pour down the drain.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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